Cas no 35964-50-2 ((2S)-6-(2-hydroxyethyl)-2-(hydroxymethyl)-5,7-dimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: (2S)-6-(2-hydroxyethyl)-2-(hydroxymethyl)-5,7-dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 35964-50-2
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 1473981
• PubChem ID: 169739
• Update Time: 2025-04-20

(2S)-6-(2-hydroxyethyl)-2-(hydroxymethyl)-5,7-dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• (2S)-6-(2-hydroxyethyl)-2-(hydroxymethyl)-5,7-dimethyl-2,3-dihydro-1H-inden-1-one
• (S)-2,3-Dihydro-6-(2-hydroxyethyl)-2-(hydroxymethyl)-5,7-dimethyl-1H-inden-1-one
• 1H-Inden-1-one, 2,3-dihydro-6-(2-hydroxyethyl)-2-(hydroxymethyl)-5,7-dimethyl-, (S)-
• DTXSID30189514
• Pterosin G
• (2S)-6-(2-hydroxyethyl)-2-(hydroxymethyl)-5,7-dimethyl-2,3-dihydroinden-1-one
• SCHEMBL13242316
• 35964-50-2
• NS00066982
• (S)-6-(2-Hydroxyethyl)-2-(hydroxymethyl)-5,7-dimethyl-2,3-dihydro-1H-inden-1-one
• AKOS040735002

• Inchi： 1S/C14H18O3/c1-8-5-10-6-11(7-16)14(17)13(10)9(2)12(8)3-4-15/h5,11,15-16H,3-4,6-7H2,1-2H3/t11-/m0/s1
• InChI Key： LGXRGPOUGZXSEB-NSHDSACASA-N
• SMILES： O=C1C2C(C)=C(CCO)C(C)=CC=2C[C@H]1CO

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.34
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones